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Compound of Interest

Compound Name: Potassium peroxide

Cat. No.: B104564

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium peroxide (K202), detailing its
chemical identity, physicochemical properties, synthesis, and relevant experimental protocols.
This document is intended to serve as a valuable resource for professionals in research and
development who utilize or are investigating the applications of this powerful oxidizing agent.

Chemical Identification
o |[UPAC Name: Potassium peroxide[1]

e CAS Number: 17014-71-0[1]

e Synonyms: Dipotassium peroxide, Potassium oxide (K2(02))[2]

Physicochemical and Thermochemical Data

The following table summarizes key quantitative data for potassium peroxide, facilitating easy
reference and comparison.
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Molecular Formula

K202

[1]

Molar Mass 110.196 g/mol [1]
Yellow amorphous or granular

Appearance ] [1103114]
solid

Melting Point 490 °C (decomposes) [3114]

Density >1 g/cm3 [3][4]

Solubility in Water

Reacts violently with water

[1]14]

Crystal Structure

Orthorhombic

[3]

Space Group

Cmce (No. 64)

[3]

Unit Cell Dimensions

a=669A b=697A,c=
6.45 A

[3]

Standard Enthalpy of
Formation (AH f°)

-496 kJ/mol

[1]3]

Standard Molar Entropy (S°)

113 J-mol~t-K~1

[3]

Experimental Protocols
Synthesis of Potassium Peroxide

Potassium peroxide can be synthesized through several methods. Below are detailed

protocols for two common laboratory-scale preparations.

Method 1: Direct Oxidation of Potassium Metal

This method involves the controlled oxidation of potassium metal.

» Materials: Potassium metal, Oxygen gas (limited supply).

e Procedure:

o Place a known quantity of freshly cut potassium metal in a combustion boat.
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o Introduce the boat into a tube furnace.

o Heat the furnace while passing a limited and controlled flow of dry oxygen gas over the
potassium. The reaction is: 2 K + Oz - K202.[3]

o The formation of a yellow solid indicates the production of potassium peroxide. Note that
this method may also produce potassium oxide (K20) and potassium superoxide (KOz).[3]

o Cool the product under an inert atmosphere before handling.
Method 2: Thermal Decomposition of Potassium Superoxide
This method yields a purer form of potassium peroxide.

» Materials: Potassium superoxide (KO2).
e Procedure:

Place potassium superoxide in a vacuum-compatible furnace.

[¢]

[¢]

Heat the potassium superoxide to approximately 400°C under vacuum.[4]

The decomposition reaction is: 2 KOz - K202 + Oa2.

[e]

Maintain the temperature until the evolution of oxygen ceases.

o

[¢]

Cool the resulting potassium peroxide to room temperature under vacuum or an inert

atmosphere.

Characterization of Potassium Peroxide

A general workflow for the characterization of synthesized potassium peroxide is outlined
below.

¢ Visual Inspection: Observe the color and form of the product. Potassium peroxide is
typically a yellow solid.[1][3][4]

o X-Ray Diffraction (XRD): Confirm the crystal structure and phase purity of the synthesized
material. The expected crystal structure is orthorhombic with the space group Cmce.[3]
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e Raman Spectroscopy: Identify the peroxide O-O stretch, which is a characteristic vibrational
mode for peroxides.

e Thermal Analysis (TGA/DSC): Determine the thermal stability and decomposition
temperature of the product.

o Quantitative Analysis of Peroxide Content: The peroxide content can be indirectly determined
by reacting a known amount of the sample with water and then titrating the resulting
hydrogen peroxide with a standardized solution of potassium permanganate.

Application in Pharmaceutical Stress Testing

Potassium peroxide, as a strong oxidizing agent, can be utilized in the forced degradation
studies of drug substances and products to assess their oxidative stability. A general protocol,
adapted from the use of other peroxide-based stressors, is provided.

e Objective: To evaluate the oxidative degradation profile of a drug substance.

o Materials: Drug substance, potassium peroxide, suitable solvent system for the drug
substance, HPLC-UV/MS system.

e Procedure:
o Prepare a solution of the drug substance in a suitable solvent.

o Introduce a controlled amount of potassium peroxide to the solution to initiate oxidative
stress. The concentration of potassium peroxide should be carefully chosen to achieve a
target degradation of 5-20%.

o Stir the reaction mixture at a controlled temperature for a defined period.
o Periodically withdraw aliquots from the reaction mixture.
o Quench the reaction if necessary (e.g., by adding a reducing agent).

o Analyze the samples by a validated stability-indicating HPLC method to separate the
parent drug from its degradation products.
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o Identify the degradation products using mass spectrometry (MS).
o Quantify the extent of degradation and the formation of degradation products.

Visualizations

The following diagrams, generated using the DOT language, illustrate key processes involving
potassium peroxide.
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Synthesis pathways for potassium peroxide.
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Reaction of potassium peroxide with water.
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Workflow for the characterization of potassium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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